Cas no 2411268-73-8 (2-({3-Bromobicyclo[1.1.1]pentan-1-yl}sulfonyl)thiophene)

• Product Name: 2-({3-Bromobicyclo[1.1.1]pentan-1-yl}sulfonyl)thiophene
• CAS No: 2411268-73-8
• MF: C₉H₉BrO₂S₂
• MW: 293.20055937767
• CID: 6075810
• PubChem ID: 146049442
• Update Time: 2025-06-08

2-({3-Bromobicyclo[1.1.1]pentan-1-yl}sulfonyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-({3-bromobicyclo[1.1.1]pentan-1-yl}sulfonyl)thiophene
• EN300-7542620
• 2-((3-Bromobicyclo[1.1.1]pentan-1-yl)sulfonyl)thiophene
• 2411268-73-8
• 2-[(3-Bromo-1-bicyclo[1.1.1]pentanyl)sulfonyl]thiophene
• EN300-37374047
• 2-({3-Bromobicyclo[1.1.1]pentan-1-yl}sulfonyl)thiophene

• Inchi： 1S/C9H9BrO2S2/c10-8-4-9(5-8,6-8)14(11,12)7-2-1-3-13-7/h1-3H,4-6H2
• InChI Key： PZJYSRCQNFAJTN-UHFFFAOYSA-N
• SMILES： BrC12CC(C1)(C2)S(C1=CC=CS1)(=O)=O

Computed Properties

• Exact Mass: 291.92273g/mol
• Monoisotopic Mass: 291.92273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.8Ų

Additional information on 2-({3-Bromobicyclo[1.1.1]pentan-1-yl}sulfonyl)thiophene

2-({3-Bromobicyclo[1.1.1]pentan-1-yl}sulfonyl)thiophene: A Comprehensive Overview

The compound 2-({3-Bromobicyclo[1.1.1]pentan-1-yl}sulfonyl)thiophene (CAS No: 2411268-73-8) is a unique organic molecule with significant potential in various fields, including materials science and pharmaceutical research. This compound is characterized by its bicyclic structure, which contributes to its stability and reactivity, making it a valuable component in advanced chemical systems.

Recent studies have highlighted the importance of bicyclo[1.1.1]pentane derivatives in the development of novel materials with enhanced electronic properties. The presence of a sulfonyl group in this compound further enhances its versatility, enabling it to participate in a wide range of chemical reactions. This makes 2-({3-Bromobicyclo[1.1.1]pentan-1-yl}sulfonyl)thiophene a promising candidate for applications in organic electronics and optoelectronics.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed various strategies, including Suzuki coupling and nucleophilic substitution, to successfully synthesize this compound. The use of advanced analytical techniques, such as NMR and mass spectrometry, has been instrumental in confirming the structural integrity of the molecule.

In terms of applications, 2-({3-Bromobicyclo[1.1.1]pentan-1-yl}sulfonyl)thiophene has shown potential in the development of advanced materials for energy storage devices. Its unique electronic properties make it a suitable candidate for use in lithium-ion batteries and supercapacitors. Additionally, this compound has been explored for its role in drug delivery systems, where its biocompatibility and stability are highly advantageous.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the sulfonyl group plays a crucial role in modulating the electronic properties of the molecule, making it highly versatile for various applications.

The integration of bicyclo[1.1.1]pentane moieties into thiophene-based compounds has opened new avenues for research in organic electronics. The unique combination of structural rigidity and electronic flexibility in 2-({3-Bromobicyclo[1.1.1]pentan-1-yl}sulfonyl)thiophene makes it an ideal candidate for use in organic field-effect transistors (OFETs) and photovoltaic devices.

Furthermore, the bromine substituent in this compound introduces additional functionality, enabling it to participate in various cross-coupling reactions. This has been exploited by researchers to develop novel derivatives with tailored properties for specific applications.

In conclusion, 2-({3-Bromobicyclo[1.1.1]pentan-1-yl}sulfonyl)thiophene (CAS No: 24